Cas no 892501-99-4 (4-5-(Trifluoromethyl)pyrid-2-ylbenzonitrile)

• Product Name: 4-5-(Trifluoromethyl)pyrid-2-ylbenzonitrile
• CAS No: 892501-99-4
• MF: C₁₃H₇F₃N₂
• MW: 248.203293085098
• CID: 714497
• PubChem ID: 24229535
• Update Time: 2025-04-19

4-5-(Trifluoromethyl)pyrid-2-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[5-(trifluoromethyl)-2-pyridinyl]-
• 4-[5-(Trifluoromethyl)pyrid-2-yl]benzonitrile
• 4-[5-(trifluoromethyl)pyridin-2-yl]benzonitrile
• A843102
• 4-(5-(Trifluoromethyl)pyridin-2-yl)benzonitrile
• 892501-99-4
• MS-22090
• FT-0723815
• SCHEMBL6234458
• DTXSID70640250
• DFPKSXZRVOQLJC-UHFFFAOYSA-N
• 4-[5-(trifluoromethyl)-2-pyridinyl]benzonitrile
• MFCD09064969
• AKOS025293720
• CS-0366387
• 4-[5-(trifluoromethyl)pyridin-2-yl]benzenecarbonitrile
• DB-078339
• 4-5-(Trifluoromethyl)pyrid-2-ylbenzonitrile

• Inchi： 1S/C13H7F3N2/c14-13(15,16)11-5-6-12(18-8-11)10-3-1-9(7-17)2-4-10/h1-6,8H
• InChI Key： DFPKSXZRVOQLJC-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C1C=CC(C#N)=CC=1)(F)F

Computed Properties

• Exact Mass: 248.05600
• Monoisotopic Mass: 248.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.34
• Melting Point: 123 °C
• Boiling Point: 335.4°C at 760 mmHg
• Flash Point: 156.6°C
• Refractive Index: 1.549
• PSA: 36.68000
• LogP: 3.63908

4-5-(Trifluoromethyl)pyrid-2-ylbenzonitrile Security Information

• Hazard Statement： Harmful